NH2-PEG4-Lys(t-Boc)-NH-m-PEG24
Overview
Description
NH2-PEG4-Lys(t-Boc)-NH-m-PEG24 is an Amino PEG Linker. PEG Amines contain an amino group which can react with acids, succinimidyl-active esters, or pentafluorophenyl esters for labeling, chemical modification, surface or particle modifications.
Scientific Research Applications
Blood Contacting Surface Development
NH2-PEG4-Lys(t-Boc)-NH-m-PEG24 has been utilized in the development of blood contacting surfaces that resist nonspecific protein adsorption and possess clot lysing properties. This application involves modifying surfaces with poly(ethylene glycol) (PEG) and lysine, creating a plasminogen-binding, potentially fibrinolytic surface. Such surfaces have shown significant reductions in nonspecific protein adsorption and effective adsorption of plasminogen from plasma, highlighting their potential in blood-contacting medical devices (Chen et al., 2009).
Enhanced Target Recognition
The compound is also instrumental in enhancing target recognition in biomedical applications. In a study, long PEG chains (PEG24) were employed to install functional biomolecules, while short PEG chains (PEG4) acted as a protective layer. This bifunctional platform demonstrated improved efficiency and sensitivity in immobilizing antibodies and recognizing antigens, even in complex biological environments, showcasing its potential in diagnostic and therapeutic applications (Du, Jin, & Jiang, 2018).
Drug Delivery and Sensor Applications
NH2-PEG4-Lys(t-Boc)-NH-m-PEG24 is also prominent in the field of drug delivery and sensors. A study on PEGylated tetra(aniline) ABA triblock structures, incorporating this compound, demonstrated tunable self-assembling nanostructures in aqueous media. These structures displayed good electroactivity and spherical aggregates, showing potential for future applications in drug delivery and sensor technologies (Mushtaq, Akhter, & Shah, 2019).
Protein Modification and Delivery
The compound is also used in protein modification and delivery. A study on the PEGylation of proteins using microbial transglutaminase demonstrated that NH2-PEG4-Lys(t-Boc)-NH-m-PEG24 facilitated direct identification of protein modification sites, emphasizing its importance in drug development and molecular biology (Mero et al., 2009).
properties
Product Name |
NH2-PEG4-Lys(t-Boc)-NH-m-PEG24 |
|---|---|
Molecular Formula |
C71H142N4O32 |
Molecular Weight |
1563.91 |
IUPAC Name |
tert-butyl (76-(1-amino-3,6,9,12-tetraoxapentadecan-15-amido)-75-oxo-2,5,8,11,14,17,20,23,26,29,32,35,38,41,44,47,50,53,56,59,62,65,68,71-tetracosaoxa-74-azaoctacontan-80-yl)carbamate |
InChI |
InChI=1S/C71H142N4O32/c1-71(2,3)107-70(78)74-10-6-5-7-67(75-68(76)8-12-80-17-20-84-25-26-85-21-18-81-13-9-72)69(77)73-11-14-82-19-22-86-27-28-88-31-32-90-35-36-92-39-40-94-43-44-96-47-48-98-51-52-100-55-56-102-59-60-104-63-64-106-66-65-105-62-61-103-58-57-101-54-53-99-50-49-97-46-45-95-42-41-93-38-37-91-34-33-89-30-29-87-24-23-83-16-15-79-4/h67H,5-66,72H2,1-4H3,(H,73,77)(H,74,78)(H,75,76) |
InChI Key |
CMKOYNCQZMKABR-UHFFFAOYSA-N |
SMILES |
O=C(C(NC(CCOCCOCCOCCOCCN)=O)CCCCNC(OC(C)(C)C)=O)NCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
NH2-PEG4-Lys(t-Boc)-NH-m-PEG24 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(R)-8-Bromo-6-(2-fluorophenyl)-4-methyl-4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylic acid](/img/structure/B1193190.png)